((2R,3S)-3-Acetoxy-3,6-dihydro-2H-pyran-2-yl)methyl acetate

• IUPAC Name: [(2R,3S)-3-acetyloxy-3,6-dihydro-2H-pyran-2-yl]methyl acetate
• InChI: InChI=1S/C10H14O5/c1-7(11)14-6-10-9(15-8(2)12)4-3-5-13-10/h3-4,9-10H,5-6H2,1-2H3/t9-,10+/m0/s1
• InChI Key: XICQRHJROALDID-VHSXEESVSA-N
• Canonical SMILES: CC(=O)OCC1C(C=CCO1)OC(=O)C
• Isomeric SMILES: CC(=O)OC[C@@H]1[C@H](C=CCO1)OC(=O)C
• Molecular Formula: C10H14O5
• Molecular Weight: 214.21 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound determines its properties and reactivity. While the exact molecular structure of “((2R,3S)-3-Acetoxy-3,6-dihydro-2H-pyran-2-yl)methyl acetate” is not specified in the sources, similar compounds have been analyzed.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, solubility, melting point, boiling point, and more. The specific properties of “((2R,3S)-3-Acetoxy-3,6-dihydro-2H-pyran-2-yl)methyl acetate” are not detailed in the sources.

Scientific Research Applications

• The study of the crystal structure of similar compounds, such as in "Benzotriazol-1-yl 4,6-di-O-acetyl-2,3-dideoxy-α-d-erythro-hex-2-enpyranoside" by Low et al. (2003), provides insights into the molecular arrangement and potential applications in crystallography and molecular design (Low, Cobo, López, Nogueras, & Sánchez, 2003).

• The synthesis and structural identification of compounds with similar pyran structures, as explored in "Synthesis of methxyl-2-(methoxyimino)-2-[2-(tetrahydro-2H-pyran-2-yloxy) phenyl]acetate" by Zhang Guo-fu (2012), indicate the chemical versatility and potential for creating diverse organic molecules (Zhang, 2012).

• Research on marine fungi, such as in "Three new compounds from the marine fungus Penicillium sp." by Wu et al. (2010), has led to the discovery of new compounds with pyran structures. This indicates the potential of natural sources in providing novel chemical entities for further exploration (Wu, Tian, Feng, Li, Zhang, & Pei, 2010).

• The crystallographic analysis of related compounds, as in "Crystal structure of [(2R,3R,4S)-3,4-bis(acetyloxy)-5-iodo-3,4-dihydro-2H-pyran-2-yl]methyl acetate" by Zukerman-Schpector et al. (2015), provides detailed insights into the molecular geometry and potential interactions of such molecules (Zukerman-Schpector, Caracelli, Stefani, Shamim, & Tiekink, 2015).

• The application of pyran derivatives in medicinal chemistry, as seen in "Synthesis of 1-{4a,6-dimethyl-4a,9a-dihydropyrano-[3,4-b]indol-9(1H)-yl}ethanone" by Skladchikov et al. (2012), demonstrates the role of these compounds in the synthesis of complex organic structures with potential pharmaceutical applications (Skladchikov, Fatykhov, & Gataullin, 2012).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules. The specific mechanism of action for “((2R,3S)-3-Acetoxy-3,6-dihydro-2H-pyran-2-yl)methyl acetate” is not provided in the sources.

Safety and Hazards

The safety and hazards of a compound refer to its potential risks and precautions needed when handling it. The specific safety and hazards information for “((2R,3S)-3-Acetoxy-3,6-dihydro-2H-pyran-2-yl)methyl acetate” is not available in the sources.